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Compound of Interest

Compound Name: IC-87114

Cat. No.: B1684127

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of IC-87114 with other selective phosphoinositide
3-kinase (PI3K) p1104 inhibitors, focusing on their biochemical and cellular performance. The
information is intended to assist researchers and drug development professionals in making
informed decisions for their studies.

Introduction to p1100 Inhibition

The p1100d isoform of PI3K is predominantly expressed in hematopoietic cells and plays a
crucial role in the development, proliferation, and function of B cells. Dysregulation of the
p110d signaling pathway is implicated in various B-cell malignancies and autoimmune
diseases, making it a key therapeutic target. Selective inhibitors of p1105 have emerged as a
promising class of drugs, with several compounds in clinical development and use. This guide
focuses on a comparative analysis of IC-87114, a pioneering selective p1104 inhibitor, against
other notable inhibitors in its class.

Comparative Performance of p1100 Inhibitors

The following tables summarize the in vitro potency and selectivity of IC-87114 and other
selective p1104 inhibitors against the Class | PI3K isoforms. The data is compiled from various
biochemical and cellular assays.

Table 1: Biochemical IC50 Values of Selective p110d Inhibitors
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Fold Fold Fold
. p1106 p110a p110pB pl110y . . .
Inhibitor Selectiv  Selectiv  Selectiv
(nM) (nM) (nM) (nM) . . .
ity (ald) ity (BIO) ity (yld)
IC-87114 500 >100,000 75,000 29,000 >200 150 58
Idelalisib
~453- ~211-
(CAL- 25-19 8,600 4,000 2,100 ~111-840
3440 1600
101)
Parsaclisi
b
1 >20,000 >20,000 >10,0
(INCBO5
0465)

 To cite this document: BenchChem. [A Comparative Guide to IC-87114 and Other Selective
p1104 Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684127#ic-87114-compared-to-other-selective-
p110-delta-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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